Cas no 51784-03-3 (2-(piperidin-4-yl)-1,3-benzoxazole)

• Product Name: 2-(piperidin-4-yl)-1,3-benzoxazole
• CAS No: 51784-03-3
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD01475844
• CID: 382678
• PubChem ID: 770461
• Update Time: 2025-05-26

2-(piperidin-4-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yl)benzo[d]oxazole
• 2-(4-Piperidinyl)-1,3-benzoxazole
• 2-PIPERIDIN-4-YL-1,3-BENZOXAZOLE
• 2-Piperidin-4-yl-benzooxazole
• Benzoxazole,2-(4-piperidinyl)-
• 2-(4-PIPERIDINYL)BENZOOXAZOLE
• 2-(4-piperidinyl)benzoxazole
• 2-(4-piperidyl)benzoxazole
• 2-(piperidin-4-yl)-1,3-benzoxazole
• 2-(piperidin-4-yl)-benzo[d]oxazole
• 2-piperidin-4-yl-1,3-benzoxazole(SALTDATA: FREE)
• 4-(1,3-Benzoxazol-2-yl)piperidine
• 4-(2-Benzoxazolyl)piperidine
• 4-(benzoxazol-2-yl)piperidine
• benzoxazole,2-(4-piperidinyl)
• 2-(Piperidin-4-yl)benzoxazole
• A22044
• AB09161
• YHVZEPIEDXIJJT-UHFFFAOYSA-N
• 2-piperidin-4-yl-benzooxazole, AldrichCPR
• AC-29364
• FT-0678432
• DTXSID10354369
• MLS004820268
• Z55928836
• CS-0200197
• HMS1759P18
• 51784-03-3
• MFCD01475844
• J-506553
• CHEMBL414227
• AKOS000270512
• F1984-0137
• EN300-07913
• CCG-185161
• SMR001625884
• VU0421427-2
• AS-871/43387276
• CA-0879
• AM20040610
• SCHEMBL373400
• BBL010039
• DB-071406
• STK500367
• 2-(4-piperidyl)-1,3-benzoxazole
• ALBB-005786

• MDL： MFCD01475844
• Inchi： 1S/C12H14N2O/c1-2-4-11-10(3-1)14-12(15-11)9-5-7-13-8-6-9/h1-4,9,13H,5-8H2
• InChI Key： YHVZEPIEDXIJJT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1CCNCC1

Computed Properties

• Exact Mass: 202.11100
• Monoisotopic Mass: 202.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Solid
• Density: 1.143±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114-116°C
• Boiling Point: 331.6℃ at 760 mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.582
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 38.06000
• LogP: 2.62360

2-(piperidin-4-yl)-1,3-benzoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Additional information on 2-(piperidin-4-yl)-1,3-benzoxazole

Recent Advances in the Study of 2-(piperidin-4-yl)-1,3-benzoxazole (CAS: 51784-03-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(piperidin-4-yl)-1,3-benzoxazole (CAS: 51784-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key scaffold in the development of novel kinase inhibitors and its efficacy in modulating various signaling pathways implicated in cancer and neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(piperidin-4-yl)-1,3-benzoxazole exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are critical targets in cancer therapy. The compound's unique structural features, including the piperidine ring and benzoxazole moiety, contribute to its high binding affinity and selectivity. Molecular docking studies revealed that the compound interacts with the ATP-binding pocket of CDKs, thereby disrupting cell cycle progression and inducing apoptosis in cancer cell lines.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the neuroprotective effects of 2-(piperidin-4-yl)-1,3-benzoxazole in models of Alzheimer's disease. The compound was found to inhibit acetylcholinesterase (AChE) and beta-secretase (BACE1), two enzymes central to the pathogenesis of Alzheimer's. In vitro and in vivo experiments showed that the compound significantly reduced amyloid-beta plaque formation and improved cognitive function in transgenic mouse models. These findings suggest its potential as a dual-target therapeutic agent for neurodegenerative disorders.

Recent advancements in synthetic chemistry have also facilitated the development of more efficient and scalable routes for the production of 2-(piperidin-4-yl)-1,3-benzoxazole. A 2022 paper in Organic Process Research & Development described a novel one-pot synthesis method that significantly improves yield and reduces byproduct formation. This methodological innovation is expected to accelerate the compound's adoption in large-scale pharmaceutical production and further research.

In summary, 2-(piperidin-4-yl)-1,3-benzoxazole (CAS: 51784-03-3) represents a promising scaffold for the development of next-generation therapeutics targeting cancer and neurodegenerative diseases. Its multifaceted biological activity, combined with recent synthetic advancements, underscores its potential as a valuable tool in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical trials to fully realize its therapeutic potential.